Cas no 62552-45-8 (Thiourea, N-dodecyl-N'-(1-methylpropyl)-)

• Product Name: Thiourea, N-dodecyl-N'-(1-methylpropyl)-
• CAS No: 62552-45-8
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 440552
• PubChem ID: 20322747
• Update Time: 2025-04-19

Thiourea, N-dodecyl-N'-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-dodecyl-N'-(1-methylpropyl)-
• 1-butan-2-yl-3-dodecylthiourea
• N-Butan-2-yl-N'-dodecylthiourea
• SCHEMBL11595952
• DTXSID20605273
• 62552-45-8

• Inchi： 1S/C17H36N2S/c1-4-6-7-8-9-10-11-12-13-14-15-18-17(20)19-16(3)5-2/h16H,4-15H2,1-3H3,(H2,18,19,20)
• InChI Key： ZVYMOFSVAPQAHP-UHFFFAOYSA-N
• SMILES： S=C(NC(C)CC)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 300.26018
• Monoisotopic Mass: 300.25992033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06